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Compound of Interest

Compound Name: D-Allose-13C

Cat. No.: B15613087 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling D-Allose-¹³C, a stable isotope-labeled sugar. Adherence to these procedural steps will

help ensure safe handling, from receipt to disposal, fostering a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While D-Allose-¹³C is not classified as a hazardous substance, it is crucial to handle it with care

to minimize exposure and maintain laboratory hygiene. Some sources indicate that D-Allose

may cause skin and eye irritation, and potentially respiratory irritation.[1] Therefore, a standard

level of personal protective equipment is recommended.

Recommended Personal Protective Equipment:
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PPE Category Item Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes or airborne particles.

[2]

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Recommended when handling

large quantities or if dust is

generated. A particulate filter

respirator (e.g., N95) is

suitable.

Minimizes inhalation of

airborne particles.

Operational Plan: From Receipt to Use
A systematic approach to handling D-Allose-¹³C ensures safety and preserves the integrity of

the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry place, away from direct sunlight and strong oxidizing

agents.[3]

The container should be tightly sealed to prevent contamination.[3]

2. Handling and Use:

Handle the compound in a well-ventilated area, such as a fume hood, especially when

weighing or transferring the powder, to avoid the generation of dust.[1][3]

Avoid direct contact with skin, eyes, and clothing.[3]
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Do not eat, drink, or smoke in the area where the chemical is handled.[3]

After handling, wash hands thoroughly with soap and water.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and plenty of water.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present. Seek medical attention if irritation

persists.[1]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek medical advice.[1]

Disposal Plan
As D-Allose-¹³C is a stable isotope-labeled compound and not radioactive, its disposal does not

typically require special procedures beyond those for standard, non-hazardous chemical waste.

[4][5]

Waste Collection: Dispose of waste D-Allose-¹³C and any contaminated materials (e.g.,

gloves, weighing paper) in a designated, sealed container for non-hazardous chemical

waste.

Labeling: Clearly label the waste container with its contents.

Disposal Route: Follow your institution's and local regulations for the disposal of non-

hazardous chemical waste. Do not mix with general laboratory trash unless permitted by

your institution's guidelines.
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Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of D-Allose-¹³C.

Workflow for Safe Handling of D-Allose-¹³C
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Click to download full resolution via product page

Caption: This diagram outlines the key steps for the safe handling of D-Allose-¹³C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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